Cas no 2229535-57-1 (2-1-(2-bromo-6-chlorophenyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(2-bromo-6-chlorophenyl)cyclobutylethan-1-amine
• CAS No: 2229535-57-1
• MF: C₁₂H₁₅BrClN
• MW: 288.611201524735
• CID: 5914113
• PubChem ID: 165681550
• Update Time: 2025-08-04

2-1-(2-bromo-6-chlorophenyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-bromo-6-chlorophenyl)cyclobutylethan-1-amine
• 2229535-57-1
• EN300-1927083
• 2-[1-(2-bromo-6-chlorophenyl)cyclobutyl]ethan-1-amine

• Inchi： 1S/C12H15BrClN/c13-9-3-1-4-10(14)11(9)12(7-8-15)5-2-6-12/h1,3-4H,2,5-8,15H2
• InChI Key： HCGRWUNTTUSCAH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1(CCN)CCC1)Cl

Computed Properties

• Exact Mass: 287.00764g/mol
• Monoisotopic Mass: 287.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(2-bromo-6-chlorophenyl)cyclobutylethan-1-amine

Introduction to 2-1-(2-bromo-6-chlorophenyl)cyclobutylethan-1-amine (CAS No. 2229535-57-1)

2-1-(2-bromo-6-chlorophenyl)cyclobutylethan-1-amine, with the CAS number 2229535-57-1, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its complex molecular framework, which includes a cyclobutyl ring and a substituted phenyl group, making it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 2-1-(2-bromo-6-chlorophenyl)cyclobutylethan-1-amine consists of a cyclobutyl ring attached to an ethylamine moiety, with a 2-bromo-6-chlorophenyl substituent. This specific arrangement of functional groups imparts unique physical and chemical properties to the molecule, such as high stability and selective reactivity. These properties are crucial for its potential use in drug discovery and development processes.

In the realm of medicinal chemistry, 2-1-(2-bromo-6-chlorophenyl)cyclobutylethan-1-amine has been explored for its potential as a lead compound in the design of new drugs. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of 2-1-(2-bromo-6-chlorophenyl)cyclobutylethan-1-amine effectively inhibited the growth of several cancer cell lines, suggesting its potential as an anticancer agent.

Beyond its therapeutic applications, 2-1-(2-bromo-6-chlorophenyl)cyclobutylethan-1-amine has also been investigated for its use in chemical synthesis. The cyclobutyl ring and the substituted phenyl group provide multiple reaction sites that can be exploited for the synthesis of complex organic molecules. This versatility makes it an attractive starting material for the preparation of advanced intermediates in organic synthesis.

In terms of safety and handling, it is important to note that while 2-1-(2-bromo-6-chlorophenyl)cyclobutylethan-1-amine is not classified as a hazardous material, proper precautions should be taken during its handling and storage to ensure laboratory safety. This includes using appropriate personal protective equipment (PPE) and following standard laboratory protocols.

The synthesis of 2-1-(2-bromo-6-chlorophenyl)cyclobutylethan-1-amine typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the bromination of a substituted phenyl compound followed by coupling with a cyclobutyl derivative. The final step often involves the formation of the amine functionality through reductive amination or other suitable methods.

The physical properties of 2-1-(2-bromo-6-chlorophenyl)cyclobutylethan-1-amine, such as its melting point, boiling point, and solubility, are critical for its use in various applications. These properties can be influenced by factors such as temperature, pressure, and solvent choice. Understanding these parameters is essential for optimizing reaction conditions and ensuring consistent product quality.

In conclusion, 2-1-(2-bromo-6-chlorophenyl)cyclobutylethan-1-amine (CAS No. 2229535-57-1) is a versatile compound with significant potential in both medicinal chemistry and organic synthesis. Its unique chemical structure and biological activities make it an important molecule for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.